Cas no 946594-91-8 (3-Amino-6-(trifluoromethyl)picolinamide)

• Product Name: 3-Amino-6-(trifluoromethyl)picolinamide
• CAS No: 946594-91-8
• MF: C₇H₆F₃N₃O
• MW: 205.137251377106
• CID: 2178278
• PubChem ID: 57889967
• Update Time: 2025-06-11

3-Amino-6-(trifluoromethyl)picolinamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(trifluoromethyl)picolinamide
• REVXQVKVDSSRJX-UHFFFAOYSA-N
• 2-Pyridinecarboxamide, 3-amino-6-(trifluoromethyl)-
• 3-Amino-6-trifluoromethyl-pyridine-2-carboxylic acid amide
• 946594-91-8
• DTXSID101233881
• DB-228547
• 3-amino-6-(trifluoromethyl)pyridine-2-carboxamide
• 3-Amino-6-(trifluoromethyl)-2-pyridinecarboxamide
• WMB59491
• AKOS028114676
• DS-20023
• SCHEMBL2159117

• Inchi： 1S/C7H6F3N3O/c8-7(9,10)4-2-1-3(11)5(13-4)6(12)14/h1-2H,11H2,(H2,12,14)
• InChI Key： REVXQVKVDSSRJX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(N)=O)N=1)N)(F)F

Computed Properties

• Exact Mass: 205.04629631g/mol
• Monoisotopic Mass: 205.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-Amino-6-(trifluoromethyl)picolinamide

Comprehensive Overview of 3-Amino-6-(trifluoromethyl)picolinamide (CAS No. 946594-91-8)

3-Amino-6-(trifluoromethyl)picolinamide (CAS No. 946594-91-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both an amino group and a trifluoromethyl group on the picolinamide backbone makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its hydrogen-bonding capacity and lipophilicity enhance target binding and metabolic stability.

In recent years, the demand for trifluoromethylated compounds like 3-Amino-6-(trifluoromethyl)picolinamide has surged, driven by their prominence in the development of small-molecule therapeutics and crop protection agents. The compound's CAS No. 946594-91-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its synthesis often involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions, which are topics of high interest in organic synthesis forums.

One of the trending topics related to this compound is its role in fragment-based drug design (FBDD). The amino-picolinamide scaffold is a privileged structure in FBDD due to its ability to form multiple interactions with biological targets. Additionally, the trifluoromethyl group is a hotspot in modern drug discovery, as it improves pharmacokinetic properties such as membrane permeability and bioavailability. These attributes align with current industry trends focusing on precision medicine and targeted therapies.

From an environmental perspective, the compound's degradation pathways and eco-toxicity profile are subjects of ongoing research. With increasing regulatory scrutiny on sustainable chemistry, scientists are exploring greener synthetic routes for 3-Amino-6-(trifluoromethyl)picolinamide. This includes the use of biocatalysts or flow chemistry techniques, which reduce waste and energy consumption—a priority for industries aiming to meet green chemistry principles.

Another area of interest is the compound's potential in agrochemical innovation. The trifluoromethyl group is a common motif in herbicides and fungicides, and derivatives of 3-Amino-6-(trifluoromethyl)picolinamide are being evaluated for their efficacy against resistant pests. This aligns with global efforts to address food security challenges through advanced crop protection solutions.

In summary, 3-Amino-6-(trifluoromethyl)picolinamide (CAS No. 946594-91-8) is a compound of broad interdisciplinary significance. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a focal point for researchers and industry professionals. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.